Cas no 73452-52-5 (N-diphenylphosphorylhydroxylamine)

N-diphenylphosphorylhydroxylamine structure
73452-52-5 structure
Product Name:N-diphenylphosphorylhydroxylamine
CAS No:73452-52-5
MF:C12H12NO2P
MW:233.20294380188
MDL:MFCD13176620
CID:978080
PubChem ID:419256
Update Time:2025-04-19

N-diphenylphosphorylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-diphenylphosphorylhydroxylamine
    • diphenylphosphinylhydroxylamine
    • N-(diphenylphosphinoyl)hydroxylamine
    • N-(Diphenyl-phosphinyl)-hydroxylamin
    • N-(Diphenylphosphinyl)hydroxylamine
    • N-hydroxy-P,P-diphenylphosphinic amide
    • DTXSID80329302
    • NJKRDPIHNOWVJI-UHFFFAOYSA-N
    • Phosphinic amide, N-hydroxy-P,P-diphenyl-
    • A909719
    • NSC-112745
    • I11665
    • SCHEMBL647195
    • N-hydroxy-P,P-diphenylphosphinicamide
    • NSC112745
    • (diphenylphosphoryl)hydroxylamine
    • 73452-52-5
    • DS-012047
    • MDL: MFCD13176620
    • Inchi: 1S/C12H12NO2P/c14-13-16(15,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,14H,(H,13,15)
    • InChI Key: NJKRDPIHNOWVJI-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(NO)=O

Computed Properties

  • Exact Mass: 233.06100
  • Monoisotopic Mass: 233.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.28
  • Boiling Point: 396°C at 760 mmHg
  • Flash Point: 193.3°C
  • Refractive Index: 1.614
  • PSA: 59.14000
  • LogP: 2.28520

N-diphenylphosphorylhydroxylamine Pricemore >>

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